Cas no 116530-39-3 (5-METHYLNONANOIC ACID)

• Product Name: 5-METHYLNONANOIC ACID
• CAS No: 116530-39-3
• MF: C₁₀H₂₀O₂
• MW: 172.26
• CID: 5520425
• PubChem ID: 14491965
• Update Time: 2024-11-06

5-METHYLNONANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-METHYLNONANOIC ACID
• AKOS006276024
• SCHEMBL4166322
• G70717
• 116530-39-3

• Inchi： 1S/C10H20O2/c1-3-4-6-9(2)7-5-8-10(11)12/h9H,3-8H2,1-2H3,(H,11,12)
• InChI Key： HEJCHODYKPKXSF-UHFFFAOYSA-N
• SMILES： C(C)(CCCC)CCCC(=O)O

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.9047 (rough estimate)
• Boiling Point: 262.98°C (estimate)
• Refractive Index: 1.4190 (estimate)